Cas no 71676-01-2 (Amisulpride N-Oxide)

Amisulpride N-Oxide structure
Amisulpride N-Oxide structure
Product Name:Amisulpride N-Oxide
CAS No:71676-01-2
MF:C17H27N3O5S
MW:385.478383302689
CID:1064540
PubChem ID:71313372
Update Time:2025-04-20

Amisulpride N-Oxide Chemical and Physical Properties

Names and Identifiers

    • Amisulpride N-Oxide
    • 4-amino-N-[(1-ethyl-1-oxidopyrrolidin-1-ium-2-yl)methyl]-5-ethylsulfonyl-2-methoxybenzamide
    • 71676-01-2
    • 2-MethoxybenzaMide N-Oxide
    • CHEBI:167797
    • A1-03015
    • 2-((4-Amino-5-(ethylsulfonyl)-2-methoxybenzamido)methyl)-1-ethylpyrrolidine 1-oxide
    • 4-Amino-5-(ethanesulfonyl)-N-[(1-ethyl-1-oxo-1lambda~5~-pyrrolidin-2-yl)methyl]-2-methoxybenzamide
    • 4-AMino-N-[(1-ethyl-2-pyrrolidinyl)Methyl]-5-(ethylsulfonyl)-
    • Amisulpride-N-Oxide
    • BCP34379
    • NS00000633
    • DTXSID60747025
    • F97588
    • FT-0662107
    • 4-amino-N-[(1-ethyl-1-oxidopyrrolidin-1-ium-2-yl)methyl]-5-ethylsulonyl-2-methoxybenzamide
    • Benzamide, 4-amino-N-[(1-ethyl-1-oxido-2-pyrrolidinyl)methyl]-5-(ethylsulfonyl)-2-methoxy-; Benzamide, 4-amino-N-[(1-ethyl-2-pyrrolidinyl)methyl]-5-(ethylsulfonyl)-2-methoxy-, N-oxide; Amisulpride Imp. F (EP)
    • Inchi: 1S/C17H27N3O5S/c1-4-20(22)8-6-7-12(20)11-19-17(21)13-9-16(26(23,24)5-2)14(18)10-15(13)25-3/h9-10,12H,4-8,11,18H2,1-3H3,(H,19,21)
    • InChI Key: LLIKIPAUZJTRGB-UHFFFAOYSA-N
    • SMILES: S(CC)(C1=C(C=C(C(=C1)C(NCC1CCC[N+]1(CC)[O-])=O)OC)N)(=O)=O

Computed Properties

  • Exact Mass: 385.16700
  • Monoisotopic Mass: 385.16714214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Melting Point: NA
  • Boiling Point: NA
  • Solubility: Chloroform (Slightly, Heated), Methanol (Slightly)
  • PSA: 139.79000
  • LogP: 3.49330

Amisulpride N-Oxide Security Information

Amisulpride N-Oxide Pricemore >>

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